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Compound of Interest

Compound Name: ZM323881 hydrochloride

Cat. No.: B1663647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZM323881 hydrochloride is a potent and highly selective inhibitor of the Vascular Endothelial

Growth Factor Receptor 2 (VEGFR-2) tyrosine kinase, with an IC50 value of less than 2 nM.[1]

[2][3][4][5] It demonstrates significant selectivity for VEGFR-2 over other receptor tyrosine

kinases such as VEGFR-1, PDGFRβ, FGFR1, EGFR, and ErbB2, for which IC50 values are

greater than 50 μM.[1][4][6] This selectivity makes ZM323881 a valuable tool for studying the

specific roles of VEGFR-2 in angiogenesis, vascular permeability, and endothelial cell

proliferation and migration.[3][7] In cellular assays, ZM323881 has been shown to inhibit

VEGF-A-induced proliferation of human umbilical vein endothelial cells (HUVECs) with an IC50

of 8 nM.[1][3][6][8] These application notes provide detailed protocols for the preparation of

ZM323881 hydrochloride stock solutions in DMSO for use in in vitro and in vivo research

settings.

Quantitative Data Summary
The following table summarizes the key quantitative data for ZM323881 hydrochloride.
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Property Value Reference

Molecular Weight 411.86 g/mol [8][9]

Molecular Formula C₂₂H₁₈FN₃O₂ · HCl [6]

Appearance Crystalline solid [6]

Purity ≥98% [6]

Solubility in DMSO 10 - 50 mg/mL [1][2][6][8]

IC₅₀ (VEGFR-2) < 2 nM [1][2][3][4][5]

IC₅₀ (HUVEC proliferation) 8 nM [1][3][6][8]

Storage (Powder) -20°C for up to 3 years [8][9]

Storage (DMSO Stock) -80°C for up to 1 year [8][9]

Experimental Protocols
Preparation of a 10 mM ZM323881 Hydrochloride Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ZM323881 hydrochloride
in DMSO. This concentration is a common starting point for serial dilutions to achieve desired

final concentrations in cell culture media or other aqueous buffers.

Materials:

ZM323881 hydrochloride powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean and readily accessible. It is crucial to use fresh, anhydrous DMSO as

moisture can reduce the solubility of the compound.[1]

Weighing the Compound: Carefully weigh out the desired amount of ZM323881
hydrochloride powder using a calibrated analytical balance. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 4.12 mg of the compound (Molecular Weight = 411.86

g/mol ).

Dissolving in DMSO: Add the appropriate volume of fresh DMSO to the vial containing the

ZM323881 hydrochloride powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly to dissolve the compound. If the

compound does not fully dissolve, sonication is recommended to aid dissolution.[8] Gentle

warming to 37°C for 10-15 minutes can also be employed if necessary, but care should be

taken to avoid degradation.

Aliquoting and Storage: Once the compound is fully dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-

thaw cycles which can degrade the compound. Store the aliquots at -80°C for long-term

storage (up to one year).[8][9] For short-term storage, -20°C for up to one month is

acceptable.[2]

Note on Solubility: Different suppliers report varying maximum solubilities in DMSO (from 10

mg/mL to 50 mg/mL).[1][2][6][8] It is advisable to start with a concentration within this range

and confirm complete dissolution before proceeding.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for ZM323881 Hydrochloride Stock Solution Preparation

Preparation

Protocol

Storage

Gather Materials:
- ZM323881 HCl Powder

- Fresh DMSO
- Sterile Vials

Weigh ZM323881 HCl

Wear Appropriate PPE

Add DMSO to Powder

Vortex to Dissolve

Sonicate if Necessary

If not fully dissolved

Aliquot into Single-Use Tubes

Store at -80°C

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1663647?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the key steps for preparing a ZM323881 hydrochloride stock

solution in DMSO.
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Caption: A diagram showing how ZM323881 inhibits the VEGF signaling pathway by blocking

VEGFR-2 autophosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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